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Compound of Interest

Compound Name: m-PEG6-Ms

Cat. No.: B1676794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of m-PEG6-Ms (methoxy-

polyethylene glycol-6-mesylate), a valuable chemical tool in bioconjugation, drug delivery, and

the development of antibody-drug conjugates (ADCs). This document outlines key suppliers,

available purity specifications, and a representative analytical workflow for purity assessment,

addressing the critical need for well-characterized reagents in research and development.

Supplier and Purity Overview
The selection of a high-purity m-PEG6-Ms reagent is fundamental to ensuring the

reproducibility and success of downstream applications. A survey of prominent suppliers

reveals a range of purity levels, which are summarized in the table below. Researchers are

advised to consult the Certificate of Analysis (CoA) provided by the supplier for batch-specific

purity data.

Supplier Product Name CAS Number Purity Specification

AxisPharm m-PEG6-Ms Not Specified ≥95%[1]

MedKoo Biosciences m-PEG6-Ms 130955-38-3

>97% (or refer to the

Certificate of Analysis)

[2]

BroadPharm m-PEG6-Ms Not Specified 98%[3]
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Experimental Protocols: Purity Determination
While specific, detailed experimental protocols for the purity determination of m-PEG6-Ms are

often proprietary to the supplier, a general analytical approach can be inferred from common

practices for characterizing PEGylated molecules. The primary methods employed are Liquid

Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy.

A Representative Experimental Workflow for Purity Analysis:

The following diagram illustrates a typical workflow for assessing the purity of m-PEG6-Ms.

This process is designed to separate the main compound from any impurities and provide

structural confirmation.
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Caption: A representative workflow for the purity determination of m-PEG6-Ms.

Methodology Details:

Sample Preparation: The m-PEG6-Ms sample is accurately weighed and dissolved in a high-

purity solvent compatible with the analytical techniques to be used, such as acetonitrile or
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deionized water.

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC):

Column: A C18 column is typically used for the separation of polar molecules like PEGs.

Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile), often with a

small amount of an additive like formic acid to improve peak shape, is employed.

Detection: A UV detector may have limited utility as PEGs lack a strong chromophore.[4]

Therefore, a charged aerosol detector (CAD) or an evaporative light scattering detector

(ELSD) is often preferred for quantitative analysis.

Mass Spectrometry (MS):

The eluent from the HPLC is directed to a mass spectrometer.

Electrospray ionization (ESI) is a common ionization technique for PEG molecules.

The mass-to-charge ratio (m/z) of the parent ion and any fragments are determined,

confirming the identity of the m-PEG6-Ms and any impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ¹³C NMR are powerful techniques for the structural elucidation and

confirmation of the m-PEG6-Ms molecule.

The chemical shifts, integration of proton signals, and carbon signals provide definitive

structural information and can be used to identify and quantify impurities.

Data Analysis:

The purity is typically calculated from the HPLC chromatogram by determining the area

percentage of the main peak relative to the total area of all peaks.

MS and NMR data are used to confirm the identity of the main peak as m-PEG6-Ms and

to identify the structures of any significant impurities.
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Signaling Pathways and Logical Relationships
In the context of its application, m-PEG6-Ms serves as a linker to modify biomolecules. The

logical relationship in its use involves the reaction of the mesylate group with a nucleophile on

a target molecule.
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Caption: The fundamental reaction of m-PEG6-Ms with a target biomolecule.

This guide provides a foundational understanding of m-PEG6-Ms for researchers. For critical

applications, direct communication with the selected supplier for detailed analytical data and

batch-specific information is strongly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676794#m-peg6-ms-supplier-and-purity-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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